1-(3,5-Dichlorophenyl)-3-[[4-(1H-imidazol-5-ylmethyl)phenyl]methyl]urea
1-(3,5-Dichlorophenyl)-3-[[4-(1H-imidazol-5-ylmethyl)phenyl]methyl]urea
SCH-79687 is a histamine antagonist selective for the H3 subtype. This H3 antagonist may play a role in allergic rhinitis.
Brand Name:
Vulcanchem
CAS No.:
224585-45-9
VCID:
VC0542799
InChI:
InChI=1S/C18H16Cl2N4O/c19-14-6-15(20)8-16(7-14)24-18(25)22-9-13-3-1-12(2-4-13)5-17-10-21-11-23-17/h1-4,6-8,10-11H,5,9H2,(H,21,23)(H2,22,24,25)
SMILES:
C1=CC(=CC=C1CC2=CN=CN2)CNC(=O)NC3=CC(=CC(=C3)Cl)Cl
Molecular Formula:
C18H16Cl2N4O
Molecular Weight:
375.2 g/mol
1-(3,5-Dichlorophenyl)-3-[[4-(1H-imidazol-5-ylmethyl)phenyl]methyl]urea
CAS No.: 224585-45-9
Inhibitors
VCID: VC0542799
Molecular Formula: C18H16Cl2N4O
Molecular Weight: 375.2 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
![1-(3,5-Dichlorophenyl)-3-[[4-(1H-imidazol-5-ylmethyl)phenyl]methyl]urea - 224585-45-9](/images/no_structure.jpg)
| CAS No. | 224585-45-9 |
|---|---|
| Product Name | 1-(3,5-Dichlorophenyl)-3-[[4-(1H-imidazol-5-ylmethyl)phenyl]methyl]urea |
| Molecular Formula | C18H16Cl2N4O |
| Molecular Weight | 375.2 g/mol |
| IUPAC Name | 1-(3,5-dichlorophenyl)-3-[[4-(1H-imidazol-5-ylmethyl)phenyl]methyl]urea |
| Standard InChI | InChI=1S/C18H16Cl2N4O/c19-14-6-15(20)8-16(7-14)24-18(25)22-9-13-3-1-12(2-4-13)5-17-10-21-11-23-17/h1-4,6-8,10-11H,5,9H2,(H,21,23)(H2,22,24,25) |
| Standard InChIKey | CXNCQFJNXQAFND-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1CC2=CN=CN2)CNC(=O)NC3=CC(=CC(=C3)Cl)Cl |
| Canonical SMILES | C1=CC(=CC=C1CC2=CN=CN2)CNC(=O)NC3=CC(=CC(=C3)Cl)Cl |
| Appearance | Solid powder |
| Description | SCH-79687 is a histamine antagonist selective for the H3 subtype. This H3 antagonist may play a role in allergic rhinitis. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | N-(3,5-dichlorophenyl)-N'-((4-(1H-imidazol-4-ylmethyl)phenyl)methyl)urea SCH 79687 SCH-79687 SCH79687 |
| Reference | 1: Berlin M, Boyce CW, Ruiz Mde L. Histamine H3 receptor as a drug discovery target. J Med Chem. 2011 Jan 13;54(1):26-53. doi: 10.1021/jm100064d. Epub 2010 Nov 9. Review. PubMed PMID: 21062081. |
| PubChem Compound | 9801743 |
| Last Modified | Nov 11 2021 |
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